molecular formula C5H4BrNOS B596951 (E)-5-bromothiophene-3-carbaldehyde oxime CAS No. 18791-96-3

(E)-5-bromothiophene-3-carbaldehyde oxime

Cat. No. B596951
CAS RN: 18791-96-3
M. Wt: 206.057
InChI Key: WZEHQWLBOVYNNX-FARCUNLSSA-N
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Description

Oximes are a class of organic compounds that contain the functional group R2C=NOH, where R can be an organic group or a hydrogen atom . They are synthesized by the reaction of a carbonyl compound (an aldehyde or a ketone) with hydroxylamine . Oximes have been studied for many years due to their important role as acetylcholinesterase reactivators and their utility as therapeutic agents for various diseases .


Synthesis Analysis

The synthesis of oximes involves the reaction of a carbonyl compound (an aldehyde or a ketone) with hydroxylamine . The reaction is typically carried out in aqueous media and catalyzed by aniline or phenylenediamine derivatives . The synthesis of aminooxy-peptide precursors is challenging due to the high reactivity of the aminooxy moiety .


Molecular Structure Analysis

Oximes have a C=N bond and an O-H bond . The molecular structure of oximes can be analyzed using techniques such as X-ray crystallography and infrared spectroscopy .


Chemical Reactions Analysis

Oximes can undergo various chemical reactions. They can be hydrolyzed to form ketones/aldehydes and hydroxylamines . They can also be reduced to form amines . Oximes can participate in the oxime ligation, a bioorthogonal reaction between a nucleophilic aminooxy group and an electrophilic carbonyl group .


Physical And Chemical Properties Analysis

Oximes have characteristic bands in the infrared spectrum with wave numbers measuring 3600 (O-H), 945 (N-O), and 1665 (C=N) . The physical and chemical properties of oximes can be influenced by the nature of the R group in the oxime functional group .

Mechanism of Action

Oximes are known for their ability to reactivate acetylcholinesterase (AChE), an enzyme that is inhibited by organophosphorus (OP) compounds . This makes them useful as antidotes against OP poisoning .

Safety and Hazards

The safety and hazards associated with oximes can vary depending on the specific compound. Some oximes can be toxic if swallowed or harmful in contact with skin . They may cause skin irritation, serious eye damage, and may be carcinogenic .

Future Directions

Research is ongoing to develop oximes that can cross the blood-brain barrier for the treatment of organophosphorus poisoning . There is also interest in developing oximes with a broader spectrum against OP nerve agents and pesticides .

properties

IUPAC Name

(NE)-N-[(5-bromothiophen-3-yl)methylidene]hydroxylamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4BrNOS/c6-5-1-4(2-7-8)3-9-5/h1-3,8H/b7-2+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZEHQWLBOVYNNX-FARCUNLSSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(SC=C1C=NO)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=C(SC=C1/C=N/O)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4BrNOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00744437
Record name N-[(E)-(5-Bromothiophen-3-yl)methylidene]hydroxylamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00744437
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

206.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-5-bromothiophene-3-carbaldehyde oxime

CAS RN

18791-96-3
Record name N-[(E)-(5-Bromothiophen-3-yl)methylidene]hydroxylamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00744437
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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